Cas no 2227727-83-3 (rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
- 2227727-83-3
- EN300-1739509
-
- Inchi: 1S/C14H14O3/c1-14(2)11(12(14)13(15)16)9-3-4-10-8(7-9)5-6-17-10/h3-7,11-12H,1-2H3,(H,15,16)/t11-,12+/m1/s1
- InChI Key: GARGHKXYBGWEKT-NEPJUHHUSA-N
- SMILES: OC([C@@H]1[C@@H](C2C=CC3=C(C=CO3)C=2)C1(C)C)=O
Computed Properties
- Exact Mass: 230.094294304g/mol
- Monoisotopic Mass: 230.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.4Ų
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1739509-0.05g |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227727-83-3 | 0.05g |
$1032.0 | 2023-09-20 | ||
| Enamine | EN300-1739509-0.1g |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227727-83-3 | 0.1g |
$1081.0 | 2023-09-20 | ||
| Enamine | EN300-1739509-0.25g |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227727-83-3 | 0.25g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1739509-0.5g |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227727-83-3 | 0.5g |
$1180.0 | 2023-09-20 | ||
| Enamine | EN300-1739509-1.0g |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227727-83-3 | 1g |
$1229.0 | 2023-06-03 | ||
| Enamine | EN300-1739509-2.5g |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227727-83-3 | 2.5g |
$2408.0 | 2023-09-20 | ||
| Enamine | EN300-1739509-5.0g |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227727-83-3 | 5g |
$3562.0 | 2023-06-03 | ||
| Enamine | EN300-1739509-10.0g |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227727-83-3 | 10g |
$5283.0 | 2023-06-03 | ||
| Enamine | EN300-1739509-1g |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227727-83-3 | 1g |
$1229.0 | 2023-09-20 | ||
| Enamine | EN300-1739509-5g |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2227727-83-3 | 5g |
$3562.0 | 2023-09-20 |
rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
Racemic (1R,3R)-3-(1-Benzo[f]ur-5-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview
The compound rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227727-83-3) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique bicyclic framework, which includes a cyclopropane ring fused with a benzofuran moiety. The presence of the benzofuran group imparts aromatic stability and potential bioactivity, while the cyclopropane ring introduces strain and reactivity that can be exploited in synthetic chemistry.
Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The cyclopropane component of this compound has been shown to enhance pharmacokinetic properties, such as absorption and bioavailability, making it a promising candidate for therapeutic applications. Researchers have also explored the stereochemistry of this compound, emphasizing the significance of the (1R,3R) configuration in determining its biological activity.
The synthesis of rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. Key steps include the formation of the benzofuran ring through cyclization reactions and the construction of the cyclopropane ring using strained intermediates. The use of chiral catalysts has enabled the selective formation of the desired stereoisomer, ensuring high enantiomeric excess in the final product.
In terms of applications, this compound has shown promise in preclinical studies as a potential modulator of cellular signaling pathways. Its ability to interact with specific protein targets suggests its utility in treating diseases such as neurodegenerative disorders and chronic inflammatory conditions. Additionally, the compound's structural versatility allows for further modification, enabling researchers to explore its potential in other therapeutic areas.
From an environmental perspective, the synthesis and handling of this compound adhere to green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions minimize its ecological footprint. Furthermore, ongoing research into its degradation pathways aims to ensure its safe integration into pharmaceutical formulations.
In conclusion, rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a cutting-edge advancement in organic chemistry with broad implications for drug development and materials science. Its unique structure, coupled with recent advancements in synthetic methodology and biological evaluation, positions it as a key molecule for future research and commercial applications.
2227727-83-3 (rac-(1R,3R)-3-(1-benzofuran-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)